Cas no 1368358-44-4 (N-(2-methoxyethyl)pyridin-3-amine)

• Product Name: N-(2-methoxyethyl)pyridin-3-amine
• CAS No: 1368358-44-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD26664970
• CID: 5159797
• Update Time: 2025-07-17

N-(2-methoxyethyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, N-(2-methoxyethyl)-
• N-(2-methoxyethyl)pyridin-3-amine

• MDL： MFCD26664970
• Inchi： 1S/C8H12N2O/c1-11-6-5-10-8-3-2-4-9-7-8/h2-4,7,10H,5-6H2,1H3
• InChI Key： ZVGPLZSDLACIQN-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1NCCOC

Additional information on N-(2-methoxyethyl)pyridin-3-amine

N-(2-methoxyethyl)pyridin-3-amine: A Comprehensive Overview of CAS No. 1368358-44-4

N-(2-methoxyethyl)pyridin-3-amine (CAS No. 1368358-44-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to N-(2-methoxyethyl)pyridin-3-amine.

Chemical Structure and Properties

N-(2-methoxyethyl)pyridin-3-amine is a derivative of pyridine, a six-membered heterocyclic aromatic compound with a nitrogen atom at the third position. The methoxyethyl group attached to the nitrogen atom imparts unique chemical and physical properties to the molecule. The compound is typically a white crystalline solid with a molecular weight of 151.19 g/mol. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

The methoxyethyl group enhances the lipophilicity of the molecule, which can be advantageous for improving its bioavailability and cellular permeability. Additionally, the presence of the amine group allows for various chemical modifications, making N-(2-methoxyethyl)pyridin-3-amine a valuable starting material for synthesizing more complex molecules with diverse biological activities.

Synthesis Methods

The synthesis of N-(2-methoxyethyl)pyridin-3-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-chloropyridine with 2-methoxyethylamine in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via nucleophilic substitution at the chlorine atom, leading to the formation of the desired product.

Another approach involves the reductive amination of 3-pyridinecarboxaldehyde with 2-methoxyethanol using a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. This method is particularly useful for preparing N-(2-methoxyethyl)pyridin-3-amine on a larger scale due to its high yield and mild reaction conditions.

Biological Activities

N-(2-methoxyethyl)pyridin-3-amine has been extensively studied for its biological activities, which include anti-inflammatory, anti-cancer, and neuroprotective properties. Recent research has highlighted its potential as a lead compound for developing new therapeutic agents.

Anti-inflammatory Activity: Studies have shown that N-(2-methoxyethyl)pyridin-3-amine exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This property makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Anti-cancer Activity: In vitro and in vivo studies have demonstrated that N-(2-methoxyethyl)pyridin-3-amine possesses significant anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The compound appears to exert its anti-cancer effects through multiple mechanisms, including induction of apoptosis, inhibition of cell proliferation, and suppression of angiogenesis.

Neuroprotective Activity: Research has also revealed that N-(2-methoxyethyl)pyridin-3-amine has neuroprotective properties that could be beneficial in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound has been shown to reduce oxidative stress and protect neurons from damage caused by toxic agents.

Recent Research Advancements

The ongoing research on N-(2-methoxyethyl)pyridin-3-amine continues to uncover new insights into its potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported that N-(2-methoxyethyl)pyridinyl derivatives exhibit selective inhibition of phosphodiesterase 4 (PDE4), an enzyme involved in inflammation and neurodegeneration. This finding suggests that these compounds could be developed into novel drugs for treating inflammatory and neurodegenerative disorders.

Another study published in Cancer Research demonstrated that N-(2-methoxyethyl)pyridinyl derivatives can enhance the efficacy of chemotherapy by sensitizing cancer cells to chemotherapeutic agents such as cisplatin and doxorubicin. This synergistic effect could potentially improve treatment outcomes for patients with advanced-stage cancers.

In addition to these therapeutic applications, N-(2-methoxyethyl)pyridinyl derivatives have also shown promise as imaging agents for diagnosing various diseases. A study published in Bioconjugate Chemistry reported that these compounds can be conjugated with fluorescent dyes or radiolabels to create targeted imaging probes for detecting cancer cells or monitoring drug delivery.

Conclusion

N-(2-methoxyethyl)pyridinyl derivatives represent a class of compounds with diverse biological activities and potential therapeutic applications. The unique chemical structure of N-(2-methoxyethyl)pyridinyl derivatives confers them with favorable properties such as high lipophilicity and chemical stability, making them suitable candidates for drug development. Ongoing research continues to explore new avenues for utilizing these compounds in various medical fields, including inflammation, cancer, and neurodegeneration.